Cas no 953209-29-5 (3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 953209-29-5
• MF: C₂₀H₁₅N₃O₃S
• MW: 377.416403055191
• CID: 6265502
• PubChem ID: 16879792
• Update Time: 2025-05-26

3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide
• 953209-29-5
• 3-methyl-N-(4-(4-phenoxyphenyl)thiazol-2-yl)isoxazole-5-carboxamide
• F5002-0207
• AKOS024487639
• 3-methyl-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide
• CHEMBL4949005

• Inchi： 1S/C20H15N3O3S/c1-13-11-18(26-23-13)19(24)22-20-21-17(12-27-20)14-7-9-16(10-8-14)25-15-5-3-2-4-6-15/h2-12H,1H3,(H,21,22,24)
• InChI Key： JVUVVZMZMGQTCR-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC2C=CC=CC=2)N=C1NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 377.08341252g/mol
• Monoisotopic Mass: 377.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 953209-29-5)

3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 953209-29-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic amides, which are known for their diverse applications in drug discovery and material science. The presence of both thiazole and oxazole rings in its structure makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide due to their potential to modulate specific biological pathways. For instance, its thiazole-oxazole hybrid scaffold is often associated with anti-inflammatory, antimicrobial, and anticancer properties, making it a hot topic in academic and industrial laboratories.

The synthesis of CAS No. 953209-29-5 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest moderate solubility in organic solvents, which is advantageous for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These attributes align with the growing trend of high-throughput screening and fragment-based drug design, where researchers seek compounds with optimal pharmacokinetic profiles.

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Environmental and regulatory considerations are also critical when discussing 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to ensure safety. The compound's biodegradability and ecotoxicity profiles are subjects of ongoing research, particularly in the context of green chemistry initiatives. This aligns with the global push toward sustainable and eco-friendly chemical practices.

In conclusion, 3-methyl-N-4-(4-phenoxyphenyl)-1,3-thiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 953209-29-5) represents a fascinating area of study in modern chemistry. Its versatile structure, combined with potential therapeutic applications, positions it as a valuable compound for future research. As the scientific community continues to explore its properties, this molecule is likely to remain a focal point in discussions about drug development, molecular design, and chemical innovation.